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Compound of Interest

Compound Name: 5-Chloro-2-(oxiran-2-yl)pyridine

Cat. No.: B13649975

Get Quote

Executive Summary & Chemical Identity
Target Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery

Scientists.

5-Chloro-2-(oxiran-2-yl)pyridine is a high-value, chiral heterocyclic building block used

primarily in the synthesis of kinase inhibitors and GPCR ligands. Its structural features—an

electron-deficient pyridine ring coupled with a strained, reactive epoxide (oxirane) ring—create

a unique safety profile. Unlike simple aliphatic epoxides, the proximity of the epoxide to the

pyridine nitrogen (at the C2 position) introduces specific instability pathways, including self-

catalyzed polymerization and rapid hydrolysis.

This guide provides a "First Principles" safety analysis, compensating for the often sparse

specific toxicological data available for this niche intermediate.

Chemical Identifiers[1][2][3][4][5][6][7][8]
IUPAC Name: 5-Chloro-2-(oxiran-2-yl)pyridine

Common Name: 5-Chloro-2-pyridyloxirane
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Molecular Formula: C₇H₆ClNO[1]

Molecular Weight: 155.58 g/mol [1]

CAS Number Note: Frequently confused with its isomer, 2-Chloro-5-(oxiran-2-yl)pyridine

(CAS 288392-34-7).[1] Verify regiochemistry via 1H-NMR prior to use.

Physical State: Typically a low-melting solid or viscous oil (depending on purity and

enantiomeric excess).

Hazard Profiling (GHS Classification)
Based on structure-activity relationship (SAR) analysis of chloropyridines and reactive

epoxides.

Hazard Class Category H-Statement Description

Acute Toxicity (Oral) Cat 4 H302

Harmful if swallowed.

[2] (Derived from

chloropyridine

moiety).[3][4][5][6][7]

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[2][8]

Serious Eye Damage Cat 2A H319
Causes serious eye

irritation.[2][8][9]

Skin Sensitization Cat 1 H317

May cause an allergic

skin reaction.[8]

(Epoxides are potent

haptens).

Germ Cell

Mutagenicity
Cat 2 H341

Suspected of causing

genetic defects.

(Alkylating agent).[6]

[7][8]

STOT - SE Cat 3 H335
May cause respiratory

irritation.[2][8]
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Critical Toxicology Insight
The "Alkylation" Risk: As an epoxide, this compound is an electrophile capable of alkylating

DNA and proteins. The electron-withdrawing effect of the 5-chloro-pyridine ring at the C2

position makes the epoxide carbon potentially more electrophilic than in styrene oxide,

increasing its reactivity toward biological nucleophiles. Handle as a potential mutagen.

Storage & Stability Logic
The 2-pyridyl position is electron-poor. This affects the epoxide's stability:

Hydrolytic Instability: The pyridine ring pulls electron density, making the epoxide ring highly

susceptible to acid-catalyzed opening by atmospheric moisture.

Self-Polymerization: The basic nitrogen of one molecule can theoretically attack the epoxide

of another, leading to oligomerization, especially in concentrated oils.

Storage Protocol
Temperature: Store at -20°C.

Atmosphere: Strictly under Argon or Nitrogen.

Container: Amber glass with a Teflon-lined cap. Parafilm is insufficient; use electrical tape or

a secondary containment jar with desiccant.

Shelf-Life: Re-test purity (NMR/LCMS) every 3 months. Look for the "diol" degradation

product (ring opening).

Strategic Handling & Engineering Controls
Engineering Controls

Primary Barrier: All weighing and transfer operations must occur inside a Chemical Fume

Hood or Glove Box.

Airflow: Minimum face velocity of 100 fpm (0.5 m/s).

Inertion: If handling >500 mg, use Schlenk techniques to exclude moisture.
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Personal Protective Equipment (PPE) Matrix
Gloves: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer:Laminate film (Silver Shield/4H) or thick Nitrile (8 mil). Standard nitrile degrades

quickly upon contact with alkylating epoxides.

Eye Protection: Chemical splash goggles. Face shield required if working with >5g.

Body: Lab coat (buttoned) + chemical-resistant apron.

Experimental Protocol: Safe Reaction Setup
Scenario: Using 5-Chloro-2-(oxiran-2-yl)pyridine as an electrophile in a nucleophilic opening

reaction.

Step 1: Preparation
Remove the vial from the freezer and place it in a desiccator.

Allow to warm to room temperature before opening. Why? Opening a cold vial condenses

atmospheric water instantly, initiating hydrolysis.

Step 2: Solubilization
Dissolve the compound immediately in an anhydrous, non-nucleophilic solvent (e.g., DCM,

THF, or Toluene).

Avoid: Protic solvents (MeOH, EtOH) or nucleophilic solvents (DMF, DMSO) for storage, as

they can trigger ring opening or side reactions over time.

Step 3: Reaction Monitoring
Monitor the disappearance of the epoxide via TLC (stain with KMnO4 or p-Anisaldehyde;

epoxides stain blue/purple).
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Warning: Do not use acidic stains (Hanessian’s stain) if isolating the product, as they will

degrade the sample on the plate, giving false results.

Step 4: Quenching & Disposal (The "Kill" Step)
Unreacted epoxide must be destroyed before disposal.

Reagent: 10% Aqueous Sodium Thiosulfate (

) or dilute HCl (if the product is acid-stable).

Mechanism: Thiosulfate is a soft nucleophile that rapidly opens the epoxide ring to a non-

toxic water-soluble adduct.

Procedure: Stir the waste stream with thiosulfate solution for 30 minutes before disposal into

the halogenated waste container.

Visualization: Handling & Reactivity Logic
Diagram 1: Workflow Decision Tree
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Caption: Standard Operating Procedure (SOP) for handling moisture-sensitive pyridyl

epoxides.

Diagram 2: Degradation Pathways
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Caption: Primary instability modes. Hydrolysis is the dominant risk during storage;

polymerization occurs in concentrated neat oil.

Emergency Response
Scenario Immediate Action

Skin Contact

Do not scrub. Wash gently with soap and water

for 15 min. Scrubbing can increase epoxide

penetration. Seek medical attention (potential

sensitization).

Eye Contact

Flush with water for 15 min.[5][9] Do not use

neutralizing agents. Consult an ophthalmologist

immediately.

Spill (Liquid)

Cover with vermiculite. Treat the absorbed

material with 10% Sodium Thiosulfate to quench

the epoxide before sweeping.

Fire

Use CO2, dry chemical, or foam.[5] Avoid water

jet (may spread the chemical and trigger

hydrolysis runoff). Combustion produces HCl

and NOx gases.
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(Note: Due to the niche nature of this specific isomer, safety protocols are derived from

homologous chloropyridine and epoxide standards as per best industrial hygiene practices.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13649975/docs#safety-and-handling-guide-5-chloro-
2-oxiran-2-yl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b13649975/docs#safety-and-handling-guide-5-chloro-2-oxiran-2-yl-pyridine
https://www.benchchem.com/product/b13649975/docs#safety-and-handling-guide-5-chloro-2-oxiran-2-yl-pyridine
https://www.benchchem.com/product/b13649975?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

